Cas no 511295-09-3 (5-Chloro-4-methoxy-2-methylphenylboronic acid)

• Product Name: 5-Chloro-4-methoxy-2-methylphenylboronic acid
• CAS No: 511295-09-3
• MF: C₈H₁₀BClO₃
• MW: 200.427201747894
• MDL: MFCD09054938
• CID: 836022
• PubChem ID: 11390036
• Update Time: 2025-06-30

5-Chloro-4-methoxy-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-4-methoxy-2-methylphenyl)boronic acid
• 5-Chloro-4-methoxy-2-methylphenylboronic acid
• 2-methyl-5-chloro-4-methoxyphenylboronic acid
• E97773
• MFCD09054938
• BS-28709
• EN300-7388312
• CS-0174912
• DTXSID30464358
• 511295-09-3
• SCHEMBL6082642
• RYCISTVGQKCVHG-UHFFFAOYSA-N
• AKOS005264049
• (5-CHLORO-4-METHOXY-2-METHYLPHENYL)BORONICACID

• MDL： MFCD09054938
• Inchi： 1S/C8H10BClO3/c1-5-3-8(13-2)7(10)4-6(5)9(11)12/h3-4,11-12H,1-2H3
• InChI Key： RYCISTVGQKCVHG-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=C(C)C=C1OC

Computed Properties

• Exact Mass: 200.04100
• Monoisotopic Mass: 200.0411520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.33680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-Chloro-4-methoxy-2-methylphenylboronic acid

Introduction to 5-Chloro-4-methoxy-2-methylphenylboronic Acid (CAS No. 511295-09-3)

5-Chloro-4-methoxy-2-methylphenylboronic acid, identified by its Chemical Abstracts Service (CAS) number 511295-09-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boryl derivative is characterized by its aromatic structure, featuring a chloro substituent at the 5-position, a methoxy group at the 4-position, and a methyl group at the 2-position of the phenyl ring. The presence of a boronic acid functional group enhances its utility in various synthetic applications, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The compound’s unique structural features make it a valuable intermediate in the synthesis of fine chemicals and pharmaceuticals. The chloro and methoxy substituents introduce electronic and steric influences that can be leveraged to modulate reactivity and selectivity in chemical transformations. Additionally, the boronic acid moiety facilitates its participation in palladium-catalyzed coupling reactions, enabling the formation of carbon-carbon bonds with precision. These attributes have positioned 5-Chloro-4-methoxy-2-methylphenylboronic acid as a cornerstone in modern synthetic methodologies.

In recent years, advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug discovery. The ability to efficiently incorporate such motifs into drug candidates has been linked to enhanced pharmacokinetic properties and improved binding affinities. For instance, boron-containing compounds have been explored for their potential in targeting enzymes involved in cancer metabolism. The structural versatility of 5-Chloro-4-methoxy-2-methylphenylboronic acid allows for modifications that can fine-tune its interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling applications of this compound is in the realm of organoboron chemistry. The Suzuki-Miyaura cross-coupling reaction, named after its discoverers Akira Suzuki and Mizuo Miyaura, has revolutionized the way complex organic molecules are constructed. By serving as a precursor to aryl-borylated intermediates, 5-Chloro-4-methoxy-2-methylphenylboronic acid enables chemists to access a wide array of substituted phenols and heterocycles. These intermediates are subsequently transformed into pharmacologically active compounds through further functionalization.

The role of this compound extends beyond pharmaceuticals into materials science. Boronate esters derived from borylated phenols are known for their thermal stability and luminescent properties, making them suitable for use in organic electronics and optoelectronic devices. Researchers have demonstrated that incorporating derivatives of 5-Chloro-4-methoxy-2-methylphenylboronic acid can enhance the performance of light-emitting diodes (LEDs) and organic photovoltaics (OPVs). This dual utility underscores the compound’s significance across multiple scientific disciplines.

Recent studies have also explored the catalytic applications of this boronic acid derivative. Transition metal-catalyzed reactions often require precise control over reaction conditions to achieve high yields and selectivity. The steric and electronic environment provided by 5-Chloro-4-methoxy-2-methylphenylboronic acid can influence catalyst performance, making it an attractive ligand or substrate for developing novel catalytic systems. Such innovations are critical for streamlining synthetic routes and reducing waste in industrial-scale production.

The synthesis of 5-Chloro-4-methoxy-2-methylphenylboronic acid itself is an area of active research. Efficient synthetic protocols are essential for ensuring scalability and cost-effectiveness, particularly when used in large-scale pharmaceutical manufacturing. Recent methodologies have focused on optimizing reaction conditions to minimize side products and maximize yields. Advances in green chemistry principles have also driven efforts to develop more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.

The future prospects for 5-Chloro-4-methoxy-2-methylphenylboronic acid are promising, given its broad applicability across multiple fields. As drug discovery continues to evolve, boronic acid derivatives will likely remain at the forefront of molecular construction due to their versatility and reactivity. Similarly, advancements in materials science will continue to leverage borylated compounds for next-generation technologies. The continued exploration of this compound’s potential will undoubtedly yield further breakthroughs in both academia and industry.